Cas no 139652-01-0 (4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-)

The compound 4H-1-Benzopyran-4-one, 6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- is a synthetic derivative of benzopyran, featuring a substituted piperidine moiety linked via a hexyloxy chain. This structural configuration enhances its potential as an intermediate in pharmaceutical and agrochemical research, particularly in modulating biological activity due to the presence of both hydrophobic (phenyl, hexyl) and hydrophilic (hydroxy-piperidine) groups. The methyl substitution at the 3-position may influence steric and electronic properties, while the extended alkoxy chain could improve solubility and bioavailability. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- structure
139652-01-0 structure
Product Name:4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-
CAS No:139652-01-0
MF:C27H33NO4
MW:435.555227994919
CID:1277620
PubChem ID:9890959
Update Time:2025-06-06

4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl-
    • DA-57865
    • Sigma-LIGAND-1
    • MS-27804
    • CHEMBL38862
    • HY-101626
    • BDBM50000638
    • AKOS040740673
    • CS-7320
    • SCHEMBL467035
    • F94640
    • 6-[6-(4-hydroxypiperidinyl)hexyloxy]-3-methyl-flavone
    • 6-[6-(4-Hydroxy-piperidin-1-yl)-hexyloxy]-3-methyl-2-phenyl-chromen-4-one
    • 139652-01-0
    • 6-[6-(4-hydroxypiperidin-1-yl)hexoxy]-3-methyl-2-phenylchromen-4-one
    • Inchi: 1S/C27H33NO4/c1-20-26(30)24-19-23(11-12-25(24)32-27(20)21-9-5-4-6-10-21)31-18-8-3-2-7-15-28-16-13-22(29)14-17-28/h4-6,9-12,19,22,29H,2-3,7-8,13-18H2,1H3
    • InChI Key: RFUIYSLMVBVREF-UHFFFAOYSA-N
    • SMILES: OC1CCN(CCCCCCOC2C=CC3=C(C(C(C)=C(C4C=CC=CC=4)O3)=O)C=2)CC1

Computed Properties

  • Exact Mass: 435.24109
  • Monoisotopic Mass: 435.24095853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 634
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 59

4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

4H-1-Benzopyran-4-one,6-[[6-(4-hydroxy-1-piperidinyl)hexyl]oxy]-3-methyl-2-phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46830-1mg
Sigma-LIGAND-1
139652-01-0 98%
1mg
¥8202.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46830-5mg
Sigma-LIGAND-1
139652-01-0 98%
5mg
¥16494.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46830-10mg
Sigma-LIGAND-1
139652-01-0 98%
10mg
¥28799.00 2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce46830-20mg
Sigma-LIGAND-1
139652-01-0 98%
20mg
¥50286.00 2023-09-08
eNovation Chemicals LLC
Y1245118-1mg
Sigma-LIGAND-1
139652-01-0 99%
1mg
$135 2025-02-21
eNovation Chemicals LLC
Y1245118-5mg
Sigma-LIGAND-1
139652-01-0 99%
5mg
$245 2025-02-21
eNovation Chemicals LLC
Y1245118-10mg
Sigma-LIGAND-1
139652-01-0 99%
10mg
$330 2025-02-21
eNovation Chemicals LLC
Y1245118-50mg
Sigma-LIGAND-1
139652-01-0 99%
50mg
$660 2025-02-21
eNovation Chemicals LLC
Y1245118-25mg
Sigma-LIGAND-1
139652-01-0 99%
25mg
$490 2025-02-21
eNovation Chemicals LLC
Y1245118-100mg
Sigma-LIGAND-1
139652-01-0 99%
100mg
$890 2025-02-21
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited